Cas no 2138507-79-4 (2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid
• CAS No: 2138507-79-4
• MF: C₈H₈N₂O₆
• MW: 228.158922195435
• CID: 6003604
• PubChem ID: 165800334
• Update Time: 2025-07-18

2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid
• 2138507-79-4
• EN300-1122711
• 2-[(ethyl carboxy)formamido]-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C8H8N2O6/c1-2-15-7(14)5(11)10-8-9-3-4(16-8)6(12)13/h3H,2H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key： FIOHJHSHWQLQPJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CN=C1NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 228.03823598g/mol
• Monoisotopic Mass: 228.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 119Ų

Additional information on 2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid

Recent Advances in the Study of 2-(Ethyl Carboxy)formamido-1,3-oxazole-5-carboxylic Acid (CAS: 2138507-79-4)

2-(Ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid (CAS: 2138507-79-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxazole-carboxylic acid scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid involves a multi-step process that includes the condensation of ethyl glyoxylate with formamide derivatives, followed by cyclization to form the oxazole ring. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary data indicate that the compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways involved in apoptosis and cell proliferation. For instance, it has been shown to induce apoptosis in cancer cell lines by activating caspase-3 and inhibiting the PI3K/Akt pathway. These results underscore its potential as a chemotherapeutic agent, particularly for cancers that are resistant to conventional treatments.

Despite these promising findings, challenges remain in the clinical translation of 2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. For example, the introduction of prodrug strategies has shown improved oral bioavailability in animal models.

In conclusion, 2-(ethyl carboxy)formamido-1,3-oxazole-5-carboxylic acid represents a promising candidate for further drug development. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for both basic research and therapeutic applications. Future studies should prioritize in vivo efficacy and safety assessments to pave the way for clinical trials. The continued exploration of this compound and its derivatives may yield novel therapeutics for a range of diseases, addressing unmet medical needs in the field of chemical biology and medicine.